Cas no 1943-83-5 (1-chloro-2-isocyanatoethane)

• Product Name: 1-chloro-2-isocyanatoethane
• CAS No: 1943-83-5
• MF: C₃H₄ClNO
• MW: 105.522959709167
• MDL: MFCD00002043
• CID: 42214
• PubChem ID: 16035
• Update Time: 2025-06-25

1-chloro-2-isocyanatoethane Chemical and Physical Properties

Names and Identifiers

• 2-Chloro Ethyl Isocyanate
• 1-Chloro-2-isocyanatoethane
• 1-chloro-2-isocyanato-ethan
• 1-chloro-2-isocyanato-ethane
• 2-chlorethylisokyanat
• 2-Chloroethyl isocya
• 2-chloro-ethyl isocyanate
• 2-chloroethyl isothiocyanate
• 2-Chloro-isocyanatoethane
• b-Chloroethylisocyanate
• Chlorine ethyl isocyanate
• CHLOROETHYLISOCYANATE
• CIC
• Isocyanic Acid 2-Chloroethyl Ester
• N-2-chloroethyl isocyanate
• nsc87418
• KIAA0306
• 2-Chloroethyl isocyate
• Protein capicua homolog
• 2-Chloroethyl isocyanate
• 2chloroethyl isocyanate
• KJ4TMD25MS
• 2-Chloroethyl isocyanate, technical, >=95% (GC)
• 1-chloro-2-(isocyanato)ethane
• NSC-87418
• NSC 87418
• NS00026337
• 2-chloroethylisocyanat
• CHLOROETHYL ISOCYANATE, 2-
• chlorethylisocyanate
• A4278
• GEO-03982
• DTXSID2062080
• D91119
• 2 -chloroethyl isocyanate
• FT-0607602
• MFCD00002043
• .beta.-Chloroethylisocyanate
• BRN 1071429
• SCHEMBL83722
• 2-chloroethyl isocyanate, low hcl, 97%
• ETHANOL, 2-CHLORO-, ISOCYANATE
• I0293
• Ethane, 1-chloro-2-isocyanato-
• beta-chloroethyl isocyanate
• J-012589
• chloroethyl isocyanate
• 2-chloro ethylisocyanate
• AMY23213
• F2191-0300
• 2-Chlorethylisokyanat [Czech]
• Chloroetyl isocyanate
• AS-17942
• UNII-KJ4TMD25MS
• 2-chloro-ethylisocyanate
• beta-Chloroethylisocyanate
• 1943-83-5
• 2chloroisocyanatoethane
• beta-chloroetyl isocyanate
• EN300-20329
• 2-Chloroethylisocyanate
• ISOCYANIC ACID, 2-CHLOROETHYL ESTER
• chlorethyl isocyanate
• EINECS 217-734-4
• Z-1016
• 2-chloroethyl-isocyanate
• AB00198
• 2-chloroisocyanatoethane
• AKOS000119339
• 2-Chloroethyl isocyanate,98%
• DB-020929
• DTXCID2036089
• STK801457
• 3-04-00-00245 (Beilstein Handbook Reference)
• 1-Chloro-2-isocyanatoethane; 2-Chloroethanol Isocyanate; Isocyanic Acid 2-Chloroethyl Ester; NSC 87418; ss-Chloroethylisocyanate
• BBL027370
• FC07005
• 217-734-4
• 1-chloro-2-isocyanatoethane

• MDL： MFCD00002043
• Inchi： 1S/C3H4ClNO/c4-1-2-5-3-6/h1-2H2
• InChI Key： BCMYXYHEMGPZJN-UHFFFAOYSA-N
• SMILES： ClCCN=C=O
• BRN： 1071429

Computed Properties

• Exact Mass: 104.99800
• Monoisotopic Mass: 104.998141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: liquid
• Density: 1.237 g/mL at 25 °C(lit.)
• Melting Point: 135 C
• Boiling Point: 141-142 °C(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.447(lit.)
• Water Partition Coefficient: React
• Stability/Shelf Life: Stable, but moisture sensitive. Combustible. Incompatible with water, moisture, strong oxidizing agents, strong bases, acids, alcohols, amines.
• PSA: 29.43000
• LogP: 0.56100
• Solubility: Hydrolyzable
• Sensitiveness: Lachrymatory

1-chloro-2-isocyanatoethane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H312,H315,H319,H332,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S26-S36-S45-S38-S36/37/39-S28A-S23
• FLUKA BRAND F CODES：10-19
• RTECS：NQ8450000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R34; R42
• Packing Group：II
• Hazard Level：6.1
• HazardClass：3 (6.1)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-chloro-2-isocyanatoethane

1-Chloro-2-Isocyanatoethane (CAS No. 1943-83-5): An Overview and Recent Advances

1-Chloro-2-isocyanatoethane (CAS No. 1943-83-5) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as chloroethyl isocyanate, is characterized by its unique molecular structure, which includes a chlorine atom and an isocyanate group. These functional groups endow the molecule with reactive properties that make it valuable in various synthetic processes and as an intermediate in the production of pharmaceuticals, polymers, and other chemical products.

The chemical formula of 1-chloro-2-isocyanatoethane is C₂H₃ClNCO. Its molecular weight is approximately 96.5 g/mol, and it exists as a colorless liquid at room temperature. The compound has a boiling point of around 96°C and a melting point of -70°C. These physical properties make it suitable for use in a variety of industrial processes, including those that require moderate temperatures and pressures.

In the pharmaceutical industry, 1-chloro-2-isocyanatoethane is used as an intermediate in the synthesis of drugs. Its reactivity with amines and alcohols allows it to form ureas and carbamates, which are important building blocks in drug design. Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-chloro-2-isocyanatoethane could be used to create potent inhibitors of specific enzymes involved in disease pathways.

The versatility of 1-chloro-2-isocyanatoethane extends beyond pharmaceutical applications. In polymer science, it is used to synthesize polyurethanes, which are widely used in coatings, adhesives, and foams due to their excellent mechanical properties and durability. The isocyanate group reacts with polyols to form urethane linkages, creating polymers with tailored properties for specific applications.

In addition to its industrial applications, 1-chloro-2-isocyanatoethane has been studied for its potential environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that its use does not pose significant environmental risks. A study published in the Journal of Environmental Science and Health found that under certain conditions, 1-chloro-2-isocyanatoethane can be effectively degraded by microorganisms, reducing its potential for long-term environmental persistence.

The safety profile of 1-chloro-2-isocyanatoethane is an important consideration for its industrial use. While it is not classified as a hazardous substance under many regulatory frameworks, proper handling and storage practices are essential to minimize exposure risks. Safety data sheets (SDS) provide detailed information on the safe handling, storage, and disposal of this compound.

In conclusion, 1-chloro-2-isocyanatoethane (CAS No. 1943-83-5) is a valuable compound with diverse applications in the chemical and pharmaceutical industries. Its unique molecular structure and reactive properties make it an essential intermediate in various synthetic processes. Ongoing research continues to explore new applications and improve our understanding of its behavior in different contexts, ensuring its continued relevance in modern chemistry.